Cas no 58509-74-3 (2-Isopropyl-5-phenylfuran)

• Product Name: 2-Isopropyl-5-phenylfuran
• CAS No: 58509-74-3
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 1092577
• PubChem ID: 12670281
• Update Time: 2025-06-13

2-Isopropyl-5-phenylfuran Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-5-phenylfuran
• 2-phenyl-5-propan-2-ylfuran
• SCHEMBL2624398
• AKOS015905503
• 58509-74-3
• 2-phenyl-5-(propan-2-yl)furan

• Inchi： 1S/C13H14O/c1-10(2)12-8-9-13(14-12)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： YGXIUPROSBDDDI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC=C1C(C)C

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Isopropyl-5-phenylfuran

Comprehensive Overview of 2-Isopropyl-5-phenylfuran (CAS No. 58509-74-3): Properties, Applications, and Industry Insights

2-Isopropyl-5-phenylfuran (CAS No. 58509-74-3) is a specialized organic compound belonging to the furan derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications across various industries. The molecular formula C₁₃H₁₄O features a furan ring substituted with an isopropyl group at the 2-position and a phenyl group at the 5-position, contributing to its distinct physicochemical properties.

In the context of current industry trends, researchers and manufacturers are increasingly exploring sustainable synthetic routes for compounds like 2-Isopropyl-5-phenylfuran. With growing environmental concerns, many users search for "green chemistry approaches for furan synthesis" or "eco-friendly production of aromatic furans." This compound serves as an interesting case study in balancing industrial utility with environmental responsibility.

The thermal stability and electronic properties of 2-Isopropyl-5-phenylfuran make it particularly valuable in materials science. Recent studies have investigated its potential as a building block for organic semiconductors and photovoltaic materials, aligning with the global push toward renewable energy solutions. Common search queries such as "furan derivatives in organic electronics" and "phenyl-substituted furans for solar cells" reflect this growing interest.

From a commercial perspective, the fragrance and flavor industry represents another important application area for 2-Isopropyl-5-phenylfuran. Its structural features contribute to potential aromatic characteristics, making it relevant to searches like "furan-based fragrance compounds" or "phenylfuran odor profiles." However, thorough safety evaluations and regulatory compliance remain essential considerations for such applications.

Analytical characterization of 2-Isopropyl-5-phenylfuran typically involves advanced techniques such as GC-MS, NMR spectroscopy, and HPLC analysis. These methods address common user questions about "how to identify phenylfuran compounds" or "analytical methods for furan derivatives." The compound's purity and isomeric composition are critical quality parameters that influence its performance in various applications.

In pharmaceutical research, while not currently a major active pharmaceutical ingredient, 2-Isopropyl-5-phenylfuran serves as a valuable chemical intermediate or scaffold for drug discovery. This connects to frequent searches about "furan heterocycles in medicinal chemistry" and "bioactive phenylfuran derivatives." Researchers emphasize the importance of understanding structure-activity relationships when exploring such compounds.

The global market for 2-Isopropyl-5-phenylfuran reflects broader trends in specialty chemicals, with demand influenced by factors such as regional regulations, technological advancements, and shifting industry priorities. Market analysts often track queries like "furan derivatives market growth" or "phenyl-substituted furan pricing trends" to understand sector dynamics.

From a safety perspective, proper handling of 2-Isopropyl-5-phenylfuran requires standard laboratory precautions. Material safety data sheets (MSDS) provide essential information that responds to practical searches such as "safe storage of phenylfuran compounds" or "handling precautions for isopropyl-substituted furans."

Future research directions for 2-Isopropyl-5-phenylfuran may explore its potential in emerging fields like catalysis or advanced material science. The compound's versatility ensures continued relevance, as evidenced by growing academic interest and patent activity in related areas. This aligns with long-tail search trends focusing on "innovative applications of phenylfuran derivatives" and "cutting-edge uses of isopropyl-substituted heterocycles."

In conclusion, 2-Isopropyl-5-phenylfuran (CAS No. 58509-74-3) represents a fascinating example of how targeted molecular modifications can yield compounds with diverse applications. Its continued study and development reflect the chemical industry's evolution toward more specialized, high-value products that meet both performance and sustainability criteria.